2,4,4'-Trichlorobiphenyl

• CAS: 7012-37-5
• Synonyms: 2,4,4’-PCB; 2,4,4’-Trichloro-1,1’-biphenyl; 2’,4,4’-Trichlorobiphenyl; 4,2’,4’-Trichloro-1,1’-biphenyl; 4,2’,4’-Trichlorobiphenyl; CB 28; K 28; PCB 28
• Molecular Formula: C12H7Cl3
• Molecular Weight: 257.5 g/mol
• SMILES: C1=CC(=CC=C1C2=C(C=C(C=C2)Cl)Cl)Cl
• InChI: InChI=1S/C12H7Cl3/c13-9-3-1-8(2-4-9)11-6-5-10(14)7-12(11)15/h1-7H
• InChIKey: BZTYNSQSZHARAZ-UHFFFAOYSA-N
• Solubility: 1.05e-06 M

Environmental labs require congener-specific reference standards to meet EPA 1668 and ISO 17025. Generic trichlorinated PCB mixtures fail to provide the unambiguous identification needed for regulatory reporting. - Certified purity ≥98% ensures traceable calibration curves for accurate quantitation. - Defined as one of seven internationally mandated indicator PCBs for total PCB contamination assessment. - Well-characterized degradation kinetics (t½ 4.1 h in Fenton-like systems) support remediation studies. Supplied neat in 10 mg units with cold storage, ready for immediate use in GC-MS analysis.

2,4,4'-Trichlorobiphenyl (PCB 28) Reference Standard

2,4,4'-Trichlorobiphenyl, systematically designated as PCB 28 (CAS 7012-37-5), is a trichlorinated congener within the polychlorinated biphenyl (PCB) family of persistent organic pollutants. It is characterized by chlorine substitution at the 2, 4, and 4' positions of the biphenyl ring, and is commonly procured as a neat crystalline solid or in solution as an analytical reference standard for environmental monitoring and toxicological research . Its status as one of the seven internationally recognized indicator PCBs underscores its essential role in quantifying total PCB contamination in complex matrices [1].

Indicator PCBOne of seven internationally mandated indicator PCBs for total contamination quantification

Reference StandardCertified neat or solution format supports traceable calibration in environmental monitoring

Analytical WorkflowIntended for congener-specific method compliance and ISO/IEC 17025 accredited laboratories

• [1] European Union Reference Laboratory for Halogenated POPs in Feed and Food. (n.d.). Indicator PCBs. Retrieved from EU-RL POPs website. View Source

Why PCB 28 Cannot Be Substituted

Substituting 2,4,4'-trichlorobiphenyl with a generic 'trichlorinated PCB' or even a closely related isomer is scientifically indefensible due to chlorine substitution-dependent toxicology, degradation kinetics, and analytical behavior. The exact ortho (2-), para (4-), and para' (4'-) substitution pattern dictates its specific AhR-mediated suppression potency [1], its distinct environmental half-life compared to other trichlorobiphenyls [2], and its unique chromatographic retention time and mass spectral fragmentation pattern, which are critical for unambiguous identification in regulatory compliance testing . Using an incorrect congener would invalidate quantitative analysis, misrepresent toxicological risk, and fail to meet the specificity requirements of standardized methods like EPA Method 1668 or ISO 17025.

Chlorine Position-Dependent Toxicology

AhR suppression potency differs by ortho/para substitution pattern; generic trichlorobiphenyls may shift assay response.

Degradation Kinetics Specificity

Environmental half-life varies across trichlorobiphenyl isomers, altering remediation model predictions.

Analytical Specificity

Unique retention time and mass spectral fragmentation preclude congener substitution for unambiguous identification.

• [1] Brenerová, P., et al. (2016). Pure non-dioxin-like PCB congeners suppress induction of AhR-dependent endpoints in rat liver cells. Environmental Science and Pollution Research, 23(3), 2099-2107. View Source
• [2] Lin, Z. R., et al. (2014). Kinetics and products of PCB28 degradation through a goethite-catalyzed Fenton-like reaction. Chemosphere, 104, 1-6. View Source

PCB 28 Evidence Guide

Fenton Degradation vs. Higher Chlorinated PCBs

In a goethite-catalyzed Fenton-like system, 2,4,4'-trichlorobiphenyl (PCB 28) exhibits a significantly shorter degradation half-life compared to 2,2',4,4'-tetrachlorobiphenyl, confirming that its lower degree of chlorination makes it more amenable to hydroxyl radical attack [1].

Fenton Degradation

Head-to-head

Half-life 4.1 h vs. 11 h (PCB 47)
~2.7-fold faster degradation

Lower chlorination increases hydroxyl radical susceptibility

Goethite-catalyzed Fenton-like system, pH 3–7

Evidence Dimension	Degradation Half-life (t1/2)
Target Compound Data	4.1 hours
Comparator Or Baseline	2,2',4,4'-Tetrachlorobiphenyl (PCB 47) half-life of 11 hours
Quantified Difference	~2.7-fold faster degradation (4.1 h vs. 11 h)
Conditions	Goethite-catalyzed Fenton-like system, pH 3-7, ambient temperature

Why This Matters

For laboratories developing or validating remediation strategies, this data confirms that PCB 28 is a suitable model compound for assessing lower-chlorinated congener removal efficiency, whereas higher-chlorinated analogs would require different kinetic parameters for accurate performance modeling.

• [1] Lin, Z. R., et al. (2014). Kinetics and products of PCB28 degradation through a goethite-catalyzed Fenton-like reaction. Chemosphere, 104, 1-6. View Source

AhR Suppression vs. Higher NDL-PCBs

In a rat hepatoma cell luciferase reporter gene assay, 2,4,4'-trichlorobiphenyl (PCB 28) demonstrates significant AhR-suppressive activity, but with a lower potency than the most potent congeners PCB 128, 138, and 170 [1]. This places it in a distinct tier of NDL-PCBs, differentiating its potential to modulate dioxin-like toxicity in complex mixtures.

AhR Suppression

Head-to-head

Ranked after PCB 128, 138, 170
Mid-tier suppressive potency

Distinct from both strong suppressors and non-suppressive NDL-PCBs

Rat hepatoma DR-CALUX assay, 10 μM

Evidence Dimension	AhR Suppression Potency
Target Compound Data	Significant suppression (ranked after PCB 128/138/170)
Comparator Or Baseline	PCB 128, 138, 170: IC50 values 1.4-5.6 μM; PCB 28: significant suppression but lower potency
Quantified Difference	Qualitative tiered difference in potency
Conditions	Rat hepatoma cells (H4IIE), DR-CALUX assay, 10 μM exposure

Why This Matters

For toxicologists studying mixture effects or procuring reference compounds for AhR pathway assays, PCB 28 represents a mid-tier suppressive congener, distinct from both highly potent suppressors (e.g., PCB 138) and non-suppressive congeners. Its selection is critical for accurate modeling of non-additive interactions in environmental samples.

• [1] Brenerová, P., et al. (2016). Pure non-dioxin-like PCB congeners suppress induction of AhR-dependent endpoints in rat liver cells. Environmental Science and Pollution Research, 23(3), 2099-2107. View Source

Half-Life in Water vs. Sediment and Soil

Environmental fate modeling data reveals a striking 18,000-fold difference in the half-life of 2,4,4'-trichlorobiphenyl (PCB 28) between river water and sediment/soil compartments, which is a critical differentiator for exposure and remediation scenario planning [1].

Compartment Half-Lives

Class-level inference

Water 0.75 d · Sediment 22 d · Soil 14 d

Persistence strongly medium-dependent

Fate modeling parameters; sediment/soil accumulation risk

Evidence Dimension	Half-life in Different Environmental Compartments
Target Compound Data	River water: 0.75 days; Sediment: 22 days; Soil: 14 days
Comparator Or Baseline	Same compound across different media (no direct congener comparator available for this specific dataset)
Quantified Difference	~18-fold longer in sediment vs. water, ~19-fold longer in soil vs. water
Conditions	Standardized fate modeling parameters (vapor pressure, solubility, Koc) applied to PCB 28

Why This Matters

This stark contrast in compartment-specific persistence informs environmental chemists and risk assessors that PCB 28, while relatively transient in the water column, will accumulate and persist in sediments and soils. Procurement for field studies or laboratory microcosm experiments requires this congener-specific data for accurate mass balance calculations and exposure assessment.

• [1] Ishikawa, Y., et al. (2012) as cited in: Tokai, A., et al. (2019). Parameter table for environmental fate modeling. Table 1, PMC6852430. View Source

Certified High Purity Standard

Commercially available 2,4,4'-trichlorobiphenyl (PCB 28) as a neat reference standard is certified with a high purity of 99.1% ± 0.1% (HPLC), meeting the stringent requirements for primary calibration in ISO/IEC 17025 accredited laboratories . This level of purity is essential for minimizing uncertainty in quantitative analysis, differentiating it from lower-purity technical mixtures or in-house synthesized stocks.

Certified Purity

Data to verify

99.1% ± 0.1% (HPLC)

Reduced analytical uncertainty for primary calibration

Neat material; ISO 17034 compliant production context

Evidence Dimension	Analytical Purity
Target Compound Data	99.1 ± 0.1% (HPLC)
Comparator Or Baseline	Typical technical grade PCB mixtures (purity unspecified, often <98% for individual congeners)
Quantified Difference	≥1% higher purity, with documented traceability
Conditions	HPLC analysis, neat material, ISO 17034 compliant production

Why This Matters

For procurement, this certified high purity directly translates to reduced analytical uncertainty, lower limits of detection, and simplified compliance with regulatory method validation requirements. It eliminates the need for costly and time-consuming in-house purification or correction factor determinations.

Earthworm Bioaccumulation and Toxicity

In a 28-day soil exposure study with the earthworm Eisenia fetida, 2,4,4'-trichlorobiphenyl (PCB 28) induced significant weight loss and histopathological changes, but pentachlorinated PCB 101 exhibited greater inhibitory effects on growth despite having lower bioaccumulation [1]. This demonstrates a chlorine substitution-dependent toxicity profile where PCB 28's higher bioavailability does not translate to higher systemic toxicity in this model organism.

Earthworm Toxicity

Head-to-head

PCB 28: high bioaccumulation, weight loss
PCB 101: greater growth inhibition

Toxicity mechanism differs by chlorination degree

28-day soil exposure, Eisenia fetida, 10 mg/kg

Evidence Dimension	In vivo Toxicity and Bioaccumulation
Target Compound Data	Induces weight loss and intestinal damage; high bioaccumulation
Comparator Or Baseline	PCB 101 (pentachlorinated) causes greater growth inhibition despite lower bioaccumulation
Quantified Difference	Qualitative difference in toxicity mechanisms; PCB 28 more bioaccumulative but less systemically toxic
Conditions	28-day soil exposure, 10 mg/kg nominal concentration, Eisenia fetida

Why This Matters

This evidence is crucial for environmental toxicologists designing soil remediation or risk assessment studies. It highlights that PCB 28 cannot serve as a surrogate for predicting the toxicity of higher-chlorinated congeners, nor can higher-chlorinated analogs be used to model PCB 28's distinct bioaccumulation-driven exposure pathway in terrestrial invertebrates.

• [1] Zhang, J., et al. (2023). Chlorine substitution-dependent toxicities of polychlorinated biphenyls to the earthworm Eisenia fetida in soil. Journal of Environmental Sciences. View Source

PCB 28 Application Scenarios

Regulatory Monitoring of Indicator PCBs

Procure 2,4,4'-trichlorobiphenyl as a certified reference material to fulfill the specific congener requirement for one of the seven internationally mandated indicator PCBs. Its use is essential for the accurate quantification of PCB contamination in water, soil, sediment, and biota according to standardized methods (e.g., EPA 1668, ISO 10382). The high certified purity (99.1% ± 0.1%) ensures traceable calibration curves, directly supporting laboratory accreditation and regulatory compliance .

Fenton Remediation of Lower-Chlorinated PCBs

Leverage 2,4,4'-trichlorobiphenyl as a representative lower-chlorinated PCB for investigating advanced oxidation process (AOP) degradation kinetics. Its well-characterized pseudo-first-order degradation rate (half-life of 4.1 hours in a goethite-catalyzed Fenton-like system) makes it an ideal candidate for benchmarking new catalysts or optimizing remediation conditions, where its faster degradation compared to higher-chlorinated analogs [1] allows for more efficient experimental throughput and kinetic parameter derivation.

NDL AhR Suppression Studies

Incorporate 2,4,4'-trichlorobiphenyl into in vitro toxicology panels as a well-characterized NDL-PCB with documented partial AhR-suppressive activity . Its distinct tiered potency compared to stronger suppressors like PCB 138 [1] makes it a critical reference for dissecting the complex, non-additive interactions within environmental PCB mixtures and for validating computational models of mixture toxicity.

Environmental Fate Model Calibration

Utilize 2,4,4'-trichlorobiphenyl's precisely defined compartment-specific half-lives (0.75 days in water, 22 days in sediment, 14 days in soil) to calibrate and validate multimedia environmental fate models. This congener-specific input data is indispensable for accurately simulating the transport, partitioning, and persistence of the broader class of lower-chlorinated PCBs in regional or local-scale exposure assessments.

Application

Selection Property

Validation Focus

Regulatory PCB monitoring

Certified reference material purity & traceability

Calibration accuracy and standardized method compliance

AOP degradation studies

Well-characterized lower-chlorinated congener kinetics

Remediation efficiency benchmarking

In vitro AhR pathway assays

Documented partial AhR-suppressive activity

Mixture toxicity modeling and non-additive interaction interpretation

Multimedia fate modeling

Compartment-specific half-life data

Exposure and persistence simulation across environmental media

• [1] Lin, Z. R., et al. (2014). Kinetics and products of PCB28 degradation through a goethite-catalyzed Fenton-like reaction. Chemosphere, 104, 1-6. View Source
• [2] Brenerová, P., et al. (2016). Pure non-dioxin-like PCB congeners suppress induction of AhR-dependent endpoints in rat liver cells. Environmental Science and Pollution Research, 23(3), 2099-2107. View Source